Cas no 1162-54-5 (1,2-Dehydroprogesterone)

• Product Name: 1,2-Dehydroprogesterone
• CAS No: 1162-54-5
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• CID: 192010
• Update Time: 2025-04-19

1,2-Dehydroprogesterone Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione
• (8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• 1,2-Dehydroprogesterone
• 1,4-PREGNADIEN-3,20-DIONE
• 1,2-didehydroprogesterone
• 1,4-Pregnadiene-3,20-dione
• 1-dehdyroprogesterone
• 1-Dehydroprogesterone
• 3,20-dioxo-1,4-pregnadiene
• 3,20-dioxo-pregna-1,4-diene
• Delta(1)-progesterone
• delta1-Progesterone
• pregn-1,4-diene-3,20-dione
• Pregna-1,20-dione

• Inchi： 1S/C21H28O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h8,10,12,16-19H,4-7,9,11H2,1-3H3/t16-,17+,18-,19-,20-,21+/m0/s1
• InChI Key： QIEPWCSVQYUPIY-LEKSSAKUSA-N
• SMILES： O=C(C)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 312.20900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 9
• XLogP3: nothing
• Surface Charge: 0

Experimental Properties

• PSA: 34.14000
• LogP: 4.49950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives